Cas no 209518-24-1 (p5 Ligand for Dnak and DnaJ)

The p5 Ligand for DnaK and DnaJ is a synthetic peptide designed to selectively interact with the molecular chaperones DnaK and DnaJ, key components of the Hsp70 system in prokaryotes. This ligand facilitates studies of protein folding, substrate recognition, and chaperone-mediated processes. Its high binding affinity and specificity make it a valuable tool for investigating chaperone mechanisms in vitro. The p5 ligand is chemically stable, allowing for reproducible experimental conditions, and can be used in assays such as ATPase activity measurements, co-chaperone recruitment studies, and structural analyses. Its well-defined interaction profile supports research in bacterial stress response and protein homeostasis.
p5 Ligand for Dnak and DnaJ structure
p5 Ligand for Dnak and DnaJ structure
Product Name:p5 Ligand for Dnak and DnaJ
CAS No:209518-24-1
MF:C44H81N15O11S
MW:1028.27
CID:4472279
Update Time:2025-10-24

p5 Ligand for Dnak and DnaJ Chemical and Physical Properties

Names and Identifiers

    • p5 Ligand for Dnak and DnaJ

p5 Ligand for Dnak and DnaJ Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce57910-1mg
p5 Ligand for Dnak and DnaJ
209518-24-1 98%
1mg
¥0.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce57910-5mg
p5 Ligand for Dnak and DnaJ
209518-24-1 98%
5mg
¥0.00 2023-09-07
TargetMol Chemicals
TP1496-100 mg
p5 Ligand for Dnak and DnaJ
209518-24-1 98%
100mg
待询 2023-05-31
TargetMol Chemicals
TP1496-500 mg
p5 Ligand for Dnak and DnaJ
209518-24-1 98%
500mg
待询 2023-05-31

Additional information on p5 Ligand for Dnak and DnaJ

P5 Ligand for Dnak and DnaJ (CAS No. 209518-24-1): A Promising Compound in Chaperone-Mediated Protein Folding

The P5 Ligand for Dnak and DnaJ (CAS No. 209518-24-1) is a significant compound in the field of chaperone-mediated protein folding, specifically targeting the Dnak and DnaJ proteins. These proteins, also known as Hsp70 and Hsp40, respectively, play crucial roles in cellular processes such as protein folding, translocation, and degradation. The P5 Ligand has gained considerable attention due to its potential applications in therapeutic interventions for various diseases associated with protein misfolding and aggregation.

Recent studies have highlighted the importance of Dnak and DnaJ in maintaining cellular homeostasis. These chaperones are essential for the correct folding of nascent polypeptides and the refolding of denatured proteins. They also prevent protein aggregation, which is a common feature in many neurodegenerative diseases such as Alzheimer's, Parkinson's, and Huntington's disease. The P5 Ligand for Dnak and DnaJ has been shown to enhance the activity of these chaperones, thereby offering a promising therapeutic approach to these conditions.

The mechanism of action of the P5 Ligand for Dnak and DnaJ involves its binding to specific sites on the Dnak and DnaJ proteins. This binding stabilizes the chaperone complex, increasing its efficiency in protein folding and preventing the formation of toxic aggregates. In vitro studies have demonstrated that the P5 Ligand can significantly reduce the levels of misfolded proteins in cell cultures, suggesting its potential as a therapeutic agent.

Moreover, preclinical studies have explored the effects of the P5 Ligand for Dnak and DnaJ in animal models of neurodegenerative diseases. In a study published in *Nature Communications*, researchers found that administration of the P5 Ligand led to improved cognitive function and reduced neuropathology in mice models of Alzheimer's disease. These findings provide strong evidence for the therapeutic potential of this compound.

The safety profile of the P5 Ligand for Dnak and DnaJ has also been evaluated in several preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile further supports its development as a potential drug candidate.

In addition to its applications in neurodegenerative diseases, the P5 Ligand for Dnak and DnaJ has shown promise in other areas of biomedical research. For instance, it has been investigated for its potential to enhance protein expression in biotechnological processes. By improving the efficiency of chaperone-mediated protein folding, the P5 Ligand can increase yields and reduce production costs in recombinant protein expression systems.

The development of the P5 Ligand for Dnak and DnaJ is part of a broader effort to target molecular chaperones for therapeutic purposes. Other compounds that modulate chaperone activity are also under investigation, but the P5 Ligand stands out due to its high specificity and potency. Ongoing clinical trials are expected to provide more insights into its efficacy and safety in human subjects.

In conclusion, the P5 Ligand for Dnak and DnaJ (CAS No. 209518-24-1) represents a significant advancement in the field of chaperone-mediated protein folding. Its ability to enhance the activity of Dnak and DnaJ offers promising therapeutic opportunities for treating diseases associated with protein misfolding and aggregation. As research continues to uncover new applications and mechanisms, this compound is poised to play a crucial role in advancing our understanding and treatment of these conditions.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.